Cas no 366008-67-5 (BDC-(CF3)2)

• Product Name: BDC-(CF3)2
• CAS No: 366008-67-5
• MF: C₁₀H₄F₆O₄
• MW: 302.126784324646
• MDL: MFCD32206254
• CID: 2824228
• PubChem ID: 59709563
• Update Time: 2025-10-28

BDC-(CF3)2 Chemical and Physical Properties

Names and Identifiers

• 2,5-ditrifluoromethylterephthalic acid
• 2,5-bis(trifluoromethyl)terephthalic acid
• 2,5-Bis(trifluoromethyl)benzene-1,4-dicarboxylic acid
• 1,4-Benzenedicarboxylic acid, 2,5-bis(trifluoromethyl)-
• BDC-(CF3)2
• YSWG139
• DTXSID70732705
• 366008-67-5
• 2,5-bis(trifluoromethyl)terephthalicacid
• E83876
• AS-64864
• AKOS037645933
• YIAGLTIEICXRQF-UHFFFAOYSA-N
• MFCD32206254
• YIAGLTIEICXRQF-UHFFFAOYSA-L
• SCHEMBL3036944
• 963-261-8

• MDL： MFCD32206254
• Inchi： 1S/C10H4F6O4/c11-9(12,13)5-1-3(7(17)18)6(10(14,15)16)2-4(5)8(19)20/h1-2H,(H,17,18)(H,19,20)
• InChI Key： YIAGLTIEICXRQF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(C(F)(F)F)=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 302.00137758g/mol
• Monoisotopic Mass: 302.00137758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 348.0±42.0 °C at 760 mmHg
• Flash Point: 164.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

BDC-(CF3)2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on BDC-(CF3)2

Research Briefing on 366008-67-5 and BDC-(CF3)2 in Chemical Biology and Pharmaceutical Applications

The chemical compound 366008-67-5 and its derivative BDC-(CF3)2 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader class of compounds being investigated for their potential therapeutic applications, particularly in the development of novel small-molecule inhibitors and probes for biological targets. This briefing provides an overview of the latest research findings, methodologies, and implications associated with these compounds.

Recent studies have highlighted the unique structural and functional properties of 366008-67-5, which serves as a key intermediate in the synthesis of BDC-(CF3)2. The latter has shown promising activity in modulating specific biological pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate the binding mechanisms of BDC-(CF3)2 with its target proteins, revealing high specificity and affinity.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated that BDC-(CF3)2 effectively inhibits the activity of a critical enzyme involved in tumor progression. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing a significant reduction in tumor growth without observable toxicity at therapeutic doses. These results suggest that BDC-(CF3)2 could serve as a lead compound for further drug development.

In addition to its therapeutic potential, BDC-(CF3)2 has also been explored as a chemical probe for studying protein-protein interactions. Its ability to selectively bind to certain protein domains makes it a valuable tool for understanding complex biological networks. Recent work published in ACS Chemical Biology has leveraged this property to map interactions within signaling pathways, providing insights that could inform the design of next-generation therapeutics.

The synthesis and optimization of 366008-67-5 and BDC-(CF3)2 have also seen advancements. A 2024 report in Organic Letters detailed a more efficient synthetic route for 366008-67-5, reducing the number of steps and improving yield. This development is critical for scaling up production and facilitating further research and clinical testing. Meanwhile, computational modeling has been employed to predict the pharmacokinetic properties of BDC-(CF3)2, aiding in the design of analogs with improved bioavailability and stability.

Despite these promising developments, challenges remain. The precise mechanism of action of BDC-(CF3)2 in certain biological contexts is still under investigation, and off-target effects need to be thoroughly characterized. Additionally, the compound's solubility and metabolic stability require further optimization to enhance its suitability for clinical applications. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, 366008-67-5 and BDC-(CF3)2 represent exciting avenues of research in chemical biology and drug discovery. Their unique properties and demonstrated efficacy in preclinical studies underscore their potential as therapeutic agents and research tools. Continued investigation into their mechanisms, optimization of their properties, and exploration of their applications will be essential for translating these findings into clinical benefits. This briefing underscores the importance of these compounds in advancing our understanding of biological systems and developing innovative treatments for complex diseases.